Cas no 1314389-95-1 (2-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrimidine)

• Product Name: 2-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrimidine
• CAS No: 1314389-95-1
• MF: C₁₆H₁₉BN₂O₂
• MW: 282.145263910294
• CID: 2121047
• Update Time: 2023-08-04

2-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrimidine
• 2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrimidine
• LLWWBJROWJCNJH-UHFFFAOYSA-N
• 2-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrimidine

• Inchi： 1S/C16H19BN2O2/c1-15(2)16(3,4)21-17(20-15)13-8-5-7-12(11-13)14-18-9-6-10-19-14/h5-11H,1-4H3
• InChI Key： LLWWBJROWJCNJH-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C3N=CC=CN=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 353
• Topological Polar Surface Area: 44.2